Cas no 138330-10-6 (4-Pyridinecarboxylic acid, 4-(2-methyl-4-thiazolyl)phenyl ester)

• Product Name: 4-Pyridinecarboxylic acid, 4-(2-methyl-4-thiazolyl)phenyl ester
• CAS No: 138330-10-6
• MF: C₁₆H₁₂N₂O₂S
• MW: 296.343682289124
• CID: 1252664
• Update Time: 2024-08-04

4-Pyridinecarboxylic acid, 4-(2-methyl-4-thiazolyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 4-(2-methyl-4-thiazolyl)phenyl ester

• Inchi： 1S/C16H12N2O2S/c1-11-18-15(10-21-11)12-2-4-14(5-3-12)20-16(19)13-6-8-17-9-7-13/h2-10H,1H3
• InChI Key： CHEIPTIVNCYSTI-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C(OC2=CC=C(C3=CSC(C)=N3)C=C2)=O)=C1

Computed Properties

• Exact Mass: 296.06206

Experimental Properties

• Density: 1.286±0.06 g/cm3(Predicted)
• Boiling Point: 479.4±30.0 °C(Predicted)
• PSA: 52.08
• pka: 2.63±0.10(Predicted)